Cas no 1260864-96-7 (Acetamide, N-[5-(3-azetidinyl)-2-thienyl]-)
Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[5-(3-azetidinyl)-2-thienyl]-
- N-(5-(Azetidin-3-yl)thiophen-2-yl)acetamide
- 1260864-96-7
- N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide
- EN300-7506902
-
- Inchi: 1S/C9H12N2OS/c1-6(12)11-9-3-2-8(13-9)7-4-10-5-7/h2-3,7,10H,4-5H2,1H3,(H,11,12)
- InChI Key: AVSMOHYDIFNXGM-UHFFFAOYSA-N
- SMILES: C(NC1SC(C2CNC2)=CC=1)(=O)C
Computed Properties
- Exact Mass: 196.06703418g/mol
- Monoisotopic Mass: 196.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.276±0.06 g/cm3(Predicted)
- Boiling Point: 414.4±40.0 °C(Predicted)
- pka: 14.78±0.70(Predicted)
Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7506902-0.05g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 0.05g |
$1261.0 | 2024-05-23 | |
| Enamine | EN300-7506902-0.1g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 0.1g |
$1320.0 | 2024-05-23 | |
| Enamine | EN300-7506902-0.25g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 0.25g |
$1381.0 | 2024-05-23 | |
| Enamine | EN300-7506902-0.5g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 0.5g |
$1440.0 | 2024-05-23 | |
| Enamine | EN300-7506902-1.0g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 1.0g |
$1500.0 | 2024-05-23 | |
| Enamine | EN300-7506902-2.5g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 2.5g |
$2940.0 | 2024-05-23 | |
| Enamine | EN300-7506902-5.0g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 5.0g |
$4349.0 | 2024-05-23 | |
| Enamine | EN300-7506902-10.0g |
N-[5-(azetidin-3-yl)thiophen-2-yl]acetamide |
1260864-96-7 | 95% | 10.0g |
$6450.0 | 2024-05-23 |
Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Acetamide, N-[5-(3-azetidinyl)-2-thienyl]-
Comprehensive Overview of Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- (CAS No. 1260864-96-7)
Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- (CAS No. 1260864-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidinyl and thienyl moieties, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a thiophene ring with an azetidine group, offering versatile reactivity and functionalization opportunities.
In recent years, the demand for heterocyclic compounds like Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- has surged due to their relevance in developing small-molecule therapeutics. The compound's CAS No. 1260864-96-7 is frequently searched in academic databases and patent filings, reflecting its growing importance. Users often inquire about its synthesis methods, physicochemical properties, and potential biological activities, making it a hot topic in medicinal chemistry forums.
One of the key advantages of Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- lies in its structural flexibility. The azetidine ring, a four-membered nitrogen heterocycle, is known for its conformational constraints, which can enhance binding affinity in drug-target interactions. Meanwhile, the thienyl group contributes to electron-rich properties, facilitating catalytic reactions and polymer applications. This dual functionality makes the compound a valuable building block in organic synthesis.
From an industrial perspective, CAS No. 1260864-96-7 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its potential as a pharmacophore has led to investigations into its role in treating diseases such as central nervous system (CNS) disorders and metabolic syndromes. Researchers are also exploring its utility in bioconjugation and proteomics, aligning with the broader trend of precision medicine.
Environmental and green chemistry enthusiasts are increasingly curious about the sustainability of synthesizing Acetamide, N-[5-(3-azetidinyl)-2-thienyl]-. Questions about solvent-free reactions, catalytic efficiency, and waste reduction dominate online discussions. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal to modern laboratories striving for eco-friendly protocols.
In summary, Acetamide, N-[5-(3-azetidinyl)-2-thienyl]- (CAS No. 1260864-96-7) represents a fascinating intersection of structural innovation and practical utility. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to unlock new possibilities in molecular design and functional materials.
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